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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the hydrothermal synthesis of novel tin(II)

phosphate structures. It details the experimental protocols for the synthesis of several recently

discovered compounds, presents their key structural and physical properties in comprehensive

tables, and visualizes the synthetic workflows using logical diagrams. This document is

intended to serve as a valuable resource for researchers in materials science, chemistry, and

drug development who are interested in the synthesis and characterization of new inorganic

compounds.

Introduction to Hydrothermal Synthesis of Tin(II)
Phosphates
Hydrothermal synthesis is a versatile and widely used method for the preparation of crystalline

materials from aqueous solutions at elevated temperatures and pressures.[1] This technique is

particularly well-suited for the synthesis of complex metal phosphate frameworks, as it allows

for precise control over the crystallization process, leading to the formation of unique and often

metastable structures that are not accessible through conventional solid-state reactions. In the
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realm of tin(II) phosphates, the presence of the lone pair of electrons on the Sn(II) cation

results in a diverse range of coordination environments and structural motifs, making them a

fascinating class of materials with potential applications in catalysis, ion exchange, and as

optical materials.

This guide focuses on several novel tin(II) phosphate structures that have been successfully

synthesized using hydrothermal methods, including open-framework, layered, and ladder-like

architectures.

Novel Tin(II) Phosphate Structures and Their
Synthesis
Open-Framework Tin(II) Phosphate:
[H₂DACO]₀.₅[Sn₄(PO₄)₃]
A three-dimensional open-framework tin(II) phosphate has been synthesized using 1,5-

diazacyclooctane (DACO) as a structure-directing agent.[2] The resulting structure features

eight-membered ring channels where the protonated template molecules reside.[2]

Layered Tin(II) Phosphate: [C₆N₂H₁₄][SnPO₄]₂·H₂O
A layered tin(II) phosphate has been synthesized using 1,4-diazobicyclo[2][2][2]octane

(DABCO) as the structure-directing agent. The structure consists of layers formed by the

networking of SnO₃ and PO₄ units, with the protonated DABCO molecules occupying the

interlayer spaces.[3]

Ladder-Like Tin(II) Phosphate: [C₆N₂H₁₈][SnPO₄]₂
A one-dimensional tin(II) phosphate with a ladder-like structure has been synthesized using

N,N'-diethylethylenediamine (DEED) as the structure-directing agent. This structure is formed

by the edge-sharing of four-membered Sn₂P₂O₄ rings.[3]

Nanolayered Tin(II) Phosphate: Sn(HPO₄)₂·3H₂O
A nanolayered tin(II) phosphate with a large interlayer spacing of 15.0 Å has been synthesized

via a conventional hydrothermal method.[4] This material has shown promise as an adsorbent

for the removal of heavy metal ions from aqueous solutions.[4]
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Data Presentation: Structural and Physical
Properties
The following tables summarize the key crystallographic and physical data for the described

novel tin(II) phosphate structures.

Table 1: Crystallographic Data for Novel Tin(II) Phosphate Structures

Comp
ound
Form
ula

Cryst
al
Syste
m

Spac
e
Grou
p

a (Å) b (Å) c (Å) β (°) V (Å³) Z Ref.

[H₂DA

CO]₀.₅[

Sn₄(P

O₄)₃]

Orthor

hombi

c

Pca2₁
9.8410

(2)

15.091

2(2)

16.122

0(4)
90

2394.3

2(8)
4 [5]

[C₆N₂

H₁₄]

[SnPO

₄]₂·H₂

O

Monoc

linic
C2/c

18.539

(2)

8.105(

1)

10.203

(1)

98.9(2

)

1514.4

(1)
4 [3]

SnHP

O₄

Monoc

linic
P2₁/c

4.596(

2)

13.625

(2)

5.824(

2)

98.80(

4)

360.4(

2)
4 [6]

Sn(H₂

PO₄)₂

Monoc

linic
P2₁/n

4.5860

(2)

13.618

0(2)

5.8180

(2)
99.61 - - [7]

Sn(HP

O₄)₂

Monoc

linic
P2₁/n

8.6121

(2)

4.9649

(2)

15.860

8(3)
98.87 - - [7]

Table 2: Physical Properties and Synthesis Conditions
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Compound
Interlayer
Spacing (Å)

Thermal
Decomposit
ion

Synthesis
Temperatur
e (°C)

Synthesis
Time (days)

Ref.

[H₂DACO]₀.₅[

Sn₄(PO₄)₃]
-

296-397 °C

(template

removal)

170 5 [2]

[C₆N₂H₁₄]

[SnPO₄]₂·H₂O
- - 150 then 180 2 + 2 [3]

[C₆N₂H₁₈]

[SnPO₄]₂
- - 150 2 [3]

Sn(HPO₄)₂·3

H₂O
15.1

~225.6 °C

(water loss)
195 2 [8]

Experimental Protocols
Synthesis of Open-Framework [H₂DACO]₀.₅[Sn₄(PO₄)₃]
[2]

Precursor Mixture Preparation: A mixture of tin(II) oxalate (1.03 g, 5 mmol), 85 wt.% aqueous

phosphoric acid (0.58 g, 5 mmol), 1,5-diazacyclooctane dihydrobromide (DACO·2HBr) (1.38

g, 5 mmol), Na₂CO₃ (0.53 g, 5 mmol), H₂O (14 mL), and EtOH (1 mL) is stirred at room

temperature until a homogeneous mixture is obtained. The final molar ratio of the mixture is

1:1:1:1:155:4 (SnC₂O₄:H₃PO₄:DACO·2HBr:Na₂CO₃:H₂O:EtOH).

Hydrothermal Reaction: The mixture is sealed in a Teflon-lined autoclave and heated at 170

°C for 5 days.

Product Recovery: After cooling to room temperature, colorless crystals are recovered by

filtration, washed with distilled water, and dried in air.

Synthesis of Layered [C₆N₂H₁₄][SnPO₄]₂·H₂O[3]
Precursor Mixture Preparation: A mixture with the composition SnC₂O₄ : 1.5H₃PO₄ :

1.8DABCO : 45H₂O is prepared.
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Hydrothermal Reaction: The mixture is heated in a sealed container initially at 150 °C for 2

days and then the temperature is raised to 180 °C for an additional 2 days.

Product Recovery: The product, containing large plate-like single crystals, is recovered after

cooling.

Synthesis of Ladder-Like [C₆N₂H₁₈][SnPO₄]₂[3]
Precursor Mixture Preparation: 2.06 g of tin(II) oxalate, 2.81 ml of DEED, 5 ml of water, and

5 ml of ethylene glycol are mixed and stirred for 10 minutes. To this mixture, 1.53 g of 85

wt% H₃PO₄ is added. The final composition of the mixture is SnC₂O₄ : 1.95DEED : 27.5H₂O :

8glycol : 1.3H₃PO₄.

Hydrothermal Reaction: The homogenized mixture is heated at 150 °C for 2 days in a sealed

container.

Product Recovery: The product is recovered after the reaction vessel has cooled to room

temperature.

Synthesis of Nanolayered Sn(HPO₄)₂·3H₂O[8]
Precursor Mixture Preparation: 5 mL of 1 M SnCl₄ in 1 M HCl and 20 mL of 3 M NaH₂PO₄

are mixed in a 100 mL Teflon-lined stainless steel autoclave. The pH is adjusted to 0.4 with

concentrated hydrochloric acid.

Hydrothermal Reaction: The autoclave is heated to 195.0 °C and maintained for 48 hours.

Product Recovery: After cooling, the product is washed four times with 1 M HCl and

deionized water, respectively. The final sample is obtained after centrifugation and drying at

60 °C for 5 hours.

Visualization of Experimental Workflows
The following diagrams illustrate the generalized workflow for the hydrothermal synthesis of

tin(II) phosphates and specific workflows for the novel structures discussed.
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General Hydrothermal Synthesis Workflow

Start
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and Water/Solvent
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Heat to Reaction
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for Reaction Time

Cool to Room
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Filter and Wash
Product

Dry Final Product
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End
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Caption: General workflow for the hydrothermal synthesis of tin(II) phosphates.
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Synthesis of Open-Framework [H2DACO]0.5[Sn4(PO4)3] Synthesis of Layered [C6N2H14][SnPO4]2·H2O

Mix SnC2O4, H3PO4,
DACO·2HBr, Na2CO3,

H2O, and EtOH

Stir to Homogenize

Seal in Autoclave

Heat at 170 °C
for 5 days

Cool to RT

Filter, Wash, and Dry

Prepare Mixture:
SnC2O4, H3PO4,

DABCO, H2O

Heat at 150 °C
for 2 days

Heat at 180 °C
for 2 days

Cool to RT

Recover Crystals

Click to download full resolution via product page

Caption: Specific workflows for open-framework and layered tin(II) phosphates.
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Synthesis of Ladder-Like [C6N2H18][SnPO4]2 Synthesis of Nanolayered Sn(HPO4)2·3H2O

Mix SnC2O4, DEED,
H2O, and Ethylene Glycol

Stir for 10 min

Add H3PO4 and
Homogenize

Heat at 150 °C
for 2 days

Cool to RT

Recover Product

Mix SnCl4/HCl and
NaH2PO4 in Autoclave

Adjust pH to 0.4

Heat at 195 °C
for 48 hours

Cool to RT

Wash with HCl/H2O
and Centrifuge

Dry at 60 °C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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